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Compound of Interest

Compound Name: 4-Pentyne-1-thiol

CAS No.: 77213-88-8

Cat. No.: B135690

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 4-pentyne-1-thiol, a bifunctional

molecule of significant interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical and physical properties, detailed

experimental protocols for its synthesis, and its applications, particularly in the realm of

bioconjugation and materials science.

Core Compound Identification
CAS Number: 77213-88-8[1][2]

Molecular Formula: C₅H₈S[1][2]

Molecular Weight: 100.18 g/mol [1][2]

Physicochemical Properties
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The unique structure of 4-pentyne-1-thiol, featuring a terminal thiol (-SH) group and a terminal

alkyne (C≡C) group, imparts it with versatile chemical reactivity.[1] This dual functionality

makes it a valuable building block in organic synthesis and materials science.[1]

Property Value Source

Boiling Point 41 °C (at 15 Torr) [1]

Density 0.920±0.06 g/cm³ [1]

pKa 10.11±0.10 [1]

XLogP3 1.4 [1]

Synthesis and Experimental Protocols
The synthesis of 4-pentyne-1-thiol can be achieved through several established

methodologies. Below are detailed protocols for key synthetic routes.

Synthesis of the Precursor: 4-Pentyn-1-ol
A common precursor for 4-pentyne-1-thiol is 4-pentyn-1-ol. A historically significant and

effective method for its synthesis involves the ring-opening of a cyclic ether derivative.[1]

Protocol: Synthesis of 4-Pentyn-1-ol from Tetrahydrofurfuryl Chloride

This procedure is based on the reaction of tetrahydrofurfuryl chloride with sodium amide in

liquid ammonia, which has been reported to yield 75-85% of the desired product.[1][3]

Materials:

Liquid ammonia (NH₃)

Sodium (Na) metal

Hydrated ferric nitrate (Fe(NO₃)₃·9H₂O) (catalyst)

Tetrahydrofurfuryl chloride (2-chloromethyl tetrahydrofuran)
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Ammonium chloride (NH₄Cl)

Diethyl ether

Procedure:

In a flask equipped for low-temperature reactions, dissolve sodium metal in liquid ammonia,

using a catalytic amount of hydrated ferric nitrate to facilitate the formation of sodium amide

(NaNH₂).[1]

Once the formation of sodium amide is complete, add tetrahydrofurfuryl chloride dropwise to

the stirred solution.[3]

After the addition is complete, continue stirring for an additional hour.[3]

Quench the reaction by the portion-wise addition of solid ammonium chloride, controlling the

exothermic reaction.[3]

Allow the ammonia to evaporate overnight in a fume hood.[3]

Extract the residue with multiple portions of diethyl ether.[3]

Distill the combined ether extracts to remove the solvent, and then fractionally distill the

residue under reduced pressure to obtain pure 4-pentyn-1-ol.[3]

Conversion of 4-Pentyn-1-ol to 4-Pentyne-1-thiol
Protocol: Acid-Catalyzed Thiolation using Thiourea

This method provides a direct conversion of the alcohol to the thiol.

Materials:

4-Pentyn-1-ol

Thiourea

Concentrated Hydrochloric Acid (HCl)
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Procedure:

The reaction is initiated by the protonation of the hydroxyl group of 4-pentyn-1-ol by the

strong acid, making it a good leaving group (water).[1]

Thiourea then acts as a nucleophile, attacking the carbocation to form an S-

alkylisothiouronium salt intermediate.

This intermediate is subsequently hydrolyzed under the acidic conditions to yield 4-pentyne-
1-thiol.

Experimental and Logical Workflows
The synthesis of 4-pentyne-1-thiol and its subsequent application in bioconjugation follow a

logical progression. The following diagrams illustrate these workflows.

Synthesis Workflow of 4-Pentyne-1-thiol

Tetrahydrofurfuryl Chloride

4-Pentyn-1-ol

Elimination Reaction

Sodium Amide in Liquid Ammonia

4-Pentyne-1-thiol

Acid-Catalyzed Thiolation

Thiourea & HCl
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Caption: Synthetic pathway for 4-pentyne-1-thiol.
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Applications in Drug Development and Signaling
The bifunctional nature of 4-pentyne-1-thiol makes it a valuable tool in drug development and

for probing biological systems. The thiol group is particularly useful for bioconjugation, allowing

for the attachment of the molecule to proteins and other biomolecules.[4] The alkyne group can

participate in "click chemistry" reactions, such as the thiol-yne reaction, which is a powerful tool

for materials synthesis and bioconjugation.[5][6]

While specific signaling pathways directly modulated by 4-pentyne-1-thiol are not extensively

documented, the introduction of thiol-containing molecules can influence cellular redox

homeostasis and signaling pathways that are regulated by thiol-disulfide exchange.[7]

Application in Thiol-Mediated Bioconjugation

Biomolecule Modification
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Caption: Bioconjugation applications of 4-pentyne-1-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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